![molecular formula C5H10O5 B154505 alpha-D-Ribofuranose CAS No. 126872-16-0](/img/structure/B154505.png)
alpha-D-Ribofuranose
Overview
Description
Alpha-D-Ribofuranose is a five-carbon sugar molecule that plays a crucial role in various biological processes. It is a component of nucleotides, which are the building blocks of DNA and RNA. This compound is also involved in the synthesis of coenzymes, such as flavin adenine dinucleotide (FAD) and nicotinamide adenine dinucleotide (NAD+). In
Scientific Research Applications
Synthesis and Evaluation for Pharmacological Activities : Alpha-D-ribofuranose derivatives have been synthesized and evaluated for their potential as anti-inflammatory agents and analgesics. These compounds exhibited significant analgesic and anti-inflammatory effects in various tests, though no significant results were observed in antioxidant, antimicrobial, or cytotoxicity tests (Rahman et al., 2020).
Stereoselective Syntheses : Research has been conducted on the stereoselective synthesis of alpha-D-ribofuranosides using different methods. These studies provide insight into efficient synthesis techniques for alpha-D-ribofuranosides (Shimomura & Mukaiyama, 1994); (Suda & Mukaiyama, 1993).
Synthesis of Modified Nucleosides : Studies have focused on the synthesis of modified nucleosides, such as 2'-C-difluoromethylribonucleosides, which hold promise as therapeutic agents and biotechnological tools (Ye, Liao, & Piccirilli, 2005).
Antitumor Effects : Research into the synthesis of branched homologues of nucleosides, such as 3'-branched homologues of 2'-deoxythioguanosine, has shown potential for improved antitumor effects (Acton et al., 1979).
Chemical and Structural Studies : Various studies have been conducted to understand the chemical and structural properties of alpha-D-ribofuranosides. These include efforts to synthesize specific variants and to investigate their properties (Li, Lu, & Piccirilli, 2007); (François et al., 1994).
Alternative Nucleic Acid Structures : Studies on alternative nucleic acid structures like TNA (alpha-( l)-threofuranosyl-(3'-2') nucleic acid) which utilizes ribofuranose building blocks, provide insights into the potential use of these sugars in genetic research (Ebert et al., 2008).
Conformational Studies : Investigations into the conformational aspects of furanosic forms of sugars, like methyl β-d-ribofuranoside, have been conducted to understand their intrinsic conformational landscape, which is crucial in biological applications (Écija et al., 2016).
properties
IUPAC Name |
(2S,3R,4S,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMFHBZSHGGEWLO-AIHAYLRMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(O1)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@H]([C@H]([C@H](O1)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
32445-75-3 | |
Record name | alpha-D-Ribofuranose | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032445753 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | α-D-Ribofuranose | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6R5AZ534G3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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